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Compound of Interest

Compound Name: Phenylbiguanide

Cat. No.: B094773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenylbiguanide (PBG) is a chemical compound widely recognized in pharmacology as a

selective agonist for the 5-hydroxytryptamine type 3 (5-HT3) receptor.[1][2][3] Its ability to

activate this ligand-gated ion channel makes it a valuable tool for studying the role of 5-HT3

receptors in various physiological and pathological processes, including neurotransmission.[3]

[4] While PBG's primary role is as a receptor agonist, biguanide derivatives are also being

investigated for their anti-proliferative effects in cancer cells, often through modulation of critical

signaling pathways such as the EGFR/AKT/mTOR axis.[5][6]

These application notes provide a comprehensive guide for researchers to determine the

optimal dosage of Phenylbiguanide for in vitro cell culture experiments. This includes

protocols for preparing the compound, assessing its effects on cell viability and proliferation,

and understanding its mechanism of action.

Table 1: Chemical Properties of Phenylbiguanide
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Property Value Reference

IUPAC Name 1-Phenylbiguanide [3]

CAS Number 102-02-3 [1][3]

Molecular Formula C₈H₁₁N₅ [1]

Molar Mass 177.21 g/mol [1][3]

Appearance White to off-white solid [1]

Melting Point 135-142 °C [4]

Solubility
Soluble in DMSO (≥ 150

mg/mL)
[1][2]

Mechanism of Action & Signaling Pathways
Phenylbiguanide's principal mechanism is the activation of the 5-HT3 receptor.[3] However,

related biguanide compounds have been shown to influence key cancer signaling pathways.

Understanding these pathways is crucial for interpreting experimental results.

5-HT3 Receptor Activation
As a 5-HT3 agonist, PBG binds to and opens the 5-HT3 receptor, a non-selective cation

channel, leading to depolarization of the cell membrane. This is the primary pathway to

consider when studying its effects in neuronal cells or other cells expressing this receptor.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Phenylbiguanide
https://www.medchemexpress.com/Phenylbiguanide.html
https://en.wikipedia.org/wiki/Phenylbiguanide
https://www.medchemexpress.com/Phenylbiguanide.html
https://www.medchemexpress.com/Phenylbiguanide.html
https://en.wikipedia.org/wiki/Phenylbiguanide
https://www.medchemexpress.com/Phenylbiguanide.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/164216
https://www.medchemexpress.com/Phenylbiguanide.html
https://www.selleckchem.com/products/1-phenylbiguanide.html
https://www.benchchem.com/product/b094773?utm_src=pdf-body
https://en.wikipedia.org/wiki/Phenylbiguanide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenylbiguanide (PBG)

5-HT3 Receptor
(Ligand-gated ion channel)

 Binds to

Cation Influx
(Na⁺, K⁺, Ca²⁺)

 Opens

Membrane Depolarization

Cellular Response

Click to download full resolution via product page

Caption: Phenylbiguanide (PBG) signaling via the 5-HT3 receptor.

Biguanide Effects on Cancer Signaling Pathways
Studies on other biguanide derivatives have demonstrated inhibition of critical pathways for

cancer cell proliferation and survival, such as the EGFR and mTOR pathways.[5][6] While not

directly demonstrated for PBG itself, these pathways represent potential off-target or high-dose

effects that may be relevant in cancer cell lines.
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Caption: General inhibitory effects of biguanides on cancer pathways.

Experimental Design: Workflow for Dosage
Determination
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A systematic approach is required to determine the optimal Phenylbiguanide concentration for

a specific cell line and experimental question. The workflow involves a broad initial screening

followed by a more focused analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. Phenylbiguanide - Wikipedia [en.wikipedia.org]

4. 1-Phenylbiguanide 98 102-02-3 [sigmaaldrich.com]

5. 1-n-heptyl-5-(3, 4-difluorophenyl) biguanide inhibits non-small cell lung cancer cell growth
by downregulating the EGFR signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

6. Novel function of biguanides in inhibition of phospholipase D1 expression via a
translational mechanism in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes & Protocols: Determining Optimal
Phenylbiguanide Dosage for In Vitro Cell Cultures]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b094773#determining-optimal-
phenylbiguanide-dosage-for-in-vitro-cell-cultures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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